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Compound of Interest

Compound Name: Tert-butyl methanesulfonate

Cat. No.: B095192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available hazard and toxicity information for

tert-butyl methanesulfonate. It is intended for informational purposes for a professional

audience and should not be used as a substitute for a comprehensive Safety Data Sheet

(SDS) or a formal risk assessment.

Introduction
Tert-butyl methanesulfonate (CAS No. 16427-41-1), also known as tert-butyl mesylate, is an

organic chemical intermediate used in various synthetic processes. As an alkylating agent, it is

structurally related to compounds known for their potential genotoxic and carcinogenic

properties. This guide provides an in-depth overview of the known hazards, available toxicity

data, and recommended experimental protocols for the safety assessment of tert-butyl
methanesulfonate and related alkyl sulfonates. Due to a lack of extensive publicly available

toxicological data for tert-butyl methanesulfonate specifically, information from structurally

related compounds is included to provide a more complete, albeit inferred, hazard profile.

Hazard Identification and Classification
Tert-butyl methanesulfonate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The available data

indicates significant health risks associated with its handling and use.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b095192?utm_src=pdf-interest
https://www.benchchem.com/product/b095192?utm_src=pdf-body
https://www.benchchem.com/product/b095192?utm_src=pdf-body
https://www.benchchem.com/product/b095192?utm_src=pdf-body
https://www.benchchem.com/product/b095192?utm_src=pdf-body
https://www.benchchem.com/product/b095192?utm_src=pdf-body
https://www.benchchem.com/product/b095192?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-methanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: GHS Classification of Tert-butyl Methanesulfonate[1]

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Warning alt text

Skin

Corrosion/Irritatio

n

1

H314: Causes

severe skin

burns and eye

damage

Danger alt text

Germ Cell

Mutagenicity
2

H341: Suspected

of causing

genetic defects

Warning alt text

Carcinogenicity 2

H351: Suspected

of causing

cancer

Warning alt text

Precautionary Statements: A comprehensive list of precautionary statements, including those

for prevention, response, storage, and disposal, can be found in the safety data sheet for this

compound. Key preventive measures include obtaining special instructions before use, not

handling until all safety precautions have been read and understood, and wearing protective

gloves, clothing, eye, and face protection.[1]

Toxicological Data
Direct quantitative toxicological data for tert-butyl methanesulfonate is limited in the public

domain. However, data from related alkyl methanesulfonates, such as methyl

methanesulfonate (MMS), provide an indication of the potential toxicity.

Table 2: Acute Toxicity Data for a Related Alkyl Methanesulfonate
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Compound Test Species Route Value Reference

Methyl

Methanesulfo

nate

LD50 Rat (female) Oral 225 mg/kg

The GHS classification of tert-butyl methanesulfonate as "Acute Toxicity, Oral, Category 4"

suggests an LD50 value in the range of 300 to 2000 mg/kg. However, without specific studies

on tert-butyl methanesulfonate, this remains an estimation.

Genotoxicity
Alkyl methanesulfonates are a class of compounds known for their genotoxic potential, acting

as alkylating agents that can modify DNA.[2][3][4][5] Tert-butyl methanesulfonate is

suspected of causing genetic defects (GHS Category 2).[1] While specific experimental data for

tert-butyl methanesulfonate is not readily available, the genotoxicity of related compounds

like ethyl methanesulfonate (EMS) is well-documented.[2]

The genotoxic mechanism of alkyl sulfonates involves the transfer of an alkyl group to

nucleophilic sites on DNA bases. This can lead to point mutations, chromosomal damage, and,

ultimately, carcinogenicity.[2][3]

Metabolism and Toxicokinetics
Specific metabolism and toxicokinetic studies on tert-butyl methanesulfonate have not been

identified in the reviewed literature. However, the metabolism of the tert-butyl group in various

drug molecules is well-characterized. The tert-butyl moiety is often subject to hydroxylation by

cytochrome P450 (CYP) enzymes, followed by further oxidation.

Based on this general understanding, a hypothetical metabolic pathway for tert-butyl
methanesulfonate can be proposed.
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Absorption & Distribution Hepatic Metabolism (Phase I) Excretion
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(Oral, Dermal, or Inhalation Exposure) Systemic Circulation

Absorption
Hydroxylation of tert-butyl group

(CYP450 enzymes) Hydroxy-tert-butyl Methanesulfonate Conjugation (Phase II) Excretion in Urine/Feces

Prepare test substance concentrations
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Add S9 metabolic activation system
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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